3-(Dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride

• IUPAC Name: 3-(dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride
• InChI: InChI=1S/C22H35NO.ClH/c1-4-5-6-7-18-8-10-19(11-9-18)20-12-14-21(15-13-20)22(24)16-17-23(2)3;/h12-15,18-19H,4-11,16-17H2,1-3H3;1H
• InChI Key: LZMYRLJVXNBAAP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)CCN(C)C.Cl
• Molecular Formula: C22H36ClNO
• Molecular Weight: 366.0 g/mol

Description

3-(Dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride is a synthetic organic compound It is characterized by the presence of a dimethylamino group, a cyclohexyl ring, and a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride typically involves multiple steps:

Formation of the Intermediate: The initial step may involve the formation of an intermediate compound through a reaction between a cyclohexyl derivative and a phenyl derivative.

Introduction of the Dimethylamino Group: The intermediate is then reacted with a dimethylamine source under controlled conditions to introduce the dimethylamino group.

Final Product Formation: The final step involves the conversion of the intermediate to the desired product, often through a reaction with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, the compound may be studied for its potential effects on biological systems. This could include investigations into its interactions with proteins, enzymes, or cellular pathways.

Medicine

In medicine, the compound may be explored for its potential therapeutic applications. This could involve studies on its pharmacological properties, toxicity, and efficacy in treating various conditions.

Industry

In industrial applications, the compound may be used in the development of new materials, such as polymers or coatings. Its chemical properties could make it suitable for use in various manufacturing processes.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride involves its interaction with molecular targets such as receptors, enzymes, or ion channels. The compound may exert its effects by binding to these targets and modulating their activity. The specific pathways involved would depend on the context of its use and the biological systems being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-(Dimethylamino)-1-[4-(4-methylcyclohexyl)phenyl]propan-1-one;hydrochloride
• 3-(Dimethylamino)-1-[4-(4-ethylcyclohexyl)phenyl]propan-1-one;hydrochloride

Uniqueness

Compared to similar compounds, 3-(Dimethylamino)-1-[4-(4-pentylcyclohexyl)phenyl]propan-1-one;hydrochloride may exhibit unique properties due to the presence of the pentyl group